![molecular formula C20H22N2O3 B2545426 4-methoxy-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide CAS No. 942013-47-0](/img/structure/B2545426.png)
4-methoxy-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H22N2O3 and its molecular weight is 338.407. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Dopamine Receptor Antagonism
A study on YM-09151-2, a benzamide derivative, explored its interaction with D2-type dopamine receptors in the rat pituitary gland. This compound was found to be a potent antagonist, significantly elevating serum prolactin levels, suggesting a potential application in studying dopaminergic mechanisms and possibly in the treatment of disorders associated with dopamine dysregulation, such as schizophrenia or hyperprolactinemia (Meltzer, Mikuni, Simonović, & Gudelsky, 1983).
2. Enantioselective Synthesis
Research into the enantioselective synthesis of piperidines from (S)-methylpyroglutamate, involving N-methoxy-N-methylamide derivatives, presents a methodology that could potentially apply to synthesizing enantiopure derivatives of 4-methoxy-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide. This process could be valuable in creating more specific and effective pharmaceutical agents by leveraging the distinct biological activities of enantiomers (Calvez, Chiaroni, & Langlois, 1998).
3. Antioxidant Properties
The study of a novel benzamide analyzed its molecular structure and antioxidant activity, highlighting the potential of benzamide derivatives in combating oxidative stress-related disorders. This suggests that derivatives like this compound could have applications in research focused on oxidative damage and its implications in diseases (Demir et al., 2015).
4. Novel Heterocyclic Systems
Research on the conversion of aminonaphthyridinones to new heterocyclic systems presents a pathway to novel compounds with potential pharmacological activities. Such synthetic pathways could be applied to the creation of diverse derivatives of this compound, broadening the scope of its scientific research applications (Deady & Devine, 2006).
5. Antihyperglycemic Agents
The synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives as antidiabetic agents showcases the therapeutic potential of benzamide derivatives in treating diabetes mellitus. This indicates that compounds like this compound could be explored for their antihyperglycemic properties (Nomura et al., 1999).
Properties
IUPAC Name |
4-methoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-14-13-16(8-11-18(14)22-12-4-3-5-19(22)23)21-20(24)15-6-9-17(25-2)10-7-15/h6-11,13H,3-5,12H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKVZADDDCXLZHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)OC)N3CCCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.